molecular formula C12H17ClN2O5S2 B8556225 2-Chloro-4-(4-methoxypiperidinosulphonyl)benzene sulphonamide CAS No. 52295-48-4

2-Chloro-4-(4-methoxypiperidinosulphonyl)benzene sulphonamide

Cat. No. B8556225
CAS RN: 52295-48-4
M. Wt: 368.9 g/mol
InChI Key: AYUCZFQOHBTJTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-4-(4-methoxypiperidinosulphonyl)benzene sulphonamide is a useful research compound. Its molecular formula is C12H17ClN2O5S2 and its molecular weight is 368.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-(4-methoxypiperidinosulphonyl)benzene sulphonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-(4-methoxypiperidinosulphonyl)benzene sulphonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

52295-48-4

Product Name

2-Chloro-4-(4-methoxypiperidinosulphonyl)benzene sulphonamide

Molecular Formula

C12H17ClN2O5S2

Molecular Weight

368.9 g/mol

IUPAC Name

2-chloro-4-(4-methoxypiperidin-1-yl)sulfonylbenzenesulfonamide

InChI

InChI=1S/C12H17ClN2O5S2/c1-20-9-4-6-15(7-5-9)22(18,19)10-2-3-12(11(13)8-10)21(14,16)17/h2-3,8-9H,4-7H2,1H3,(H2,14,16,17)

InChI Key

AYUCZFQOHBTJTO-UHFFFAOYSA-N

Canonical SMILES

COC1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)S(=O)(=O)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triethylamine (4.2 ml) and 4-methoxypiperidine (3.15 g) were added to a solution of 3-chloro-4-sulphamoyl-benzene sulphonyl chloride (8.7 g) in acetone (100 ml). The mixture was stirred at room temperature for 1 hour and then poured into 50 ml of N-hydrochloric acid. The resulting product was removed by filtration, washed with water and recrystallized from isopropanol to give the desired compound (8.4 g), m.p. 165°-167°C.
Quantity
4.2 mL
Type
reactant
Reaction Step One
Quantity
3.15 g
Type
reactant
Reaction Step One
Quantity
8.7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
N-hydrochloric acid
Quantity
50 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.